Cas no 1820618-15-2 (3-Fluoroquinolin-6-amine)

• Product Name: 3-Fluoroquinolin-6-amine
• CAS No: 1820618-15-2
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD27991751
• CID: 4619028
• PubChem ID: 73425084
• Update Time: 2025-06-08

3-Fluoroquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-FLUOROQUINOLIN-6-AMINE
• 6-Quinolinamine, 3-fluoro-
• AMY26154
• VXC61815
• SB68568
• A928961
• AKOS025146731
• 1820618-15-2
• DB-411083
• AS-42792
• 3-fluoro-6-Quinolinamine
• MFCD27991751
• SCHEMBL24207410
• 3-Fluoroquinolin-6-amine

• MDL： MFCD27991751
• Inchi： 1S/C9H7FN2/c10-7-3-6-4-8(11)1-2-9(6)12-5-7/h1-5H,11H2
• InChI Key： ULLKWOKJHCWILZ-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C=CC(=CC2=C1)N

Computed Properties

• Exact Mass: 162.05932639g/mol
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 3-Fluoroquinolin-6-amine

Introduction to 3-Fluoroquinolin-6-amine (CAS No. 1820618-15-2)

3-Fluoroquinolin-6-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1820618-15-2, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline scaffold, a heterocyclic aromatic system widely recognized for its diverse biological activities and pharmacological relevance. The introduction of a fluorine atom at the 3-position and an amine group at the 6-position of the quinoline core introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The quinoline scaffold has a long history in medicinal chemistry, with several clinically approved drugs derived from this structure exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The fluorine substituent, in particular, is a well-documented pharmacophore that can enhance metabolic stability, binding affinity, and overall biological activity of molecules. In the case of 3-Fluoroquinolin-6-amine, the combination of these structural features positions it as a versatile intermediate for synthesizing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Fluoroquinolin-6-amine and biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in critical cellular pathways, such as DNA replication and transcription. The fluorine atom's ability to modulate electronic properties could lead to enhanced binding to these targets, potentially resulting in improved therapeutic efficacy.

Moreover, the amine group at the 6-position provides a site for further functionalization, allowing chemists to explore modifications that could fine-tune pharmacokinetic profiles or enhance selectivity. This flexibility makes 3-Fluoroquinolin-6-amine an attractive building block for structure-based drug design initiatives. Researchers are particularly interested in its potential applications in developing treatments for infectious diseases caused by resistant pathogens, where novel mechanisms of action are urgently needed.

In the context of modern drug discovery, 3-Fluoroquinolin-6-amine represents a convergence of classical heterocyclic chemistry with cutting-edge synthetic methodologies. The use of transition-metal-catalyzed reactions and flow chemistry techniques has enabled more efficient and scalable synthesis routes for this compound. These advancements not only reduce production costs but also allow for rapid screening of derivatives with optimized properties.

The pharmacological profile of 3-Fluoroquinolin-6-amine is still under active investigation, but preliminary studies have highlighted its potential as an antimicrobial agent. The quinoline moiety is known to disrupt bacterial DNA gyrase and topoisomerase IV, key enzymes essential for bacterial replication. The fluorine substituent may further enhance these interactions by improving binding affinity or stability against enzymatic degradation. This makes 3-Fluoroquinolin-6-amine a promising candidate for developing next-generation antibiotics capable of overcoming existing resistance mechanisms.

Additionally, the compound's structural similarity to known antimalarial drugs suggests that it may exhibit activity against Plasmodium species, the causative agent of malaria. While further studies are required to confirm this hypothesis, the combination of quinoline and fluorine moieties offers a rational basis for exploring its antiparasitic potential.

The synthesis of 3-Fluoroquinolin-6-amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps typically include condensation reactions to form the quinoline core, followed by selective fluorination at the 3-position and introduction of an amine group at the 6-position. Advances in catalytic systems have allowed for more sustainable and environmentally friendly synthetic routes, reducing waste generation and energy consumption.

In conclusion, 3-Fluoroquinolin-6-amine (CAS No. 1820618-15-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements—fluorine substitution and amine functionality—makes it a valuable scaffold for developing novel therapeutics targeting infectious diseases and other disorders. As research continues to uncover new biological activities and synthetic strategies, compounds like 3-Fluoroquinolin-6-am ine are poised to play a crucial role in addressing unmet medical needs.